Cas no 656810-13-8 (Benzaldehyde, 4-[3-(3-phenoxypropoxy)propoxy]-)
656810-13-8 structure
Product Name:Benzaldehyde, 4-[3-(3-phenoxypropoxy)propoxy]-
CAS No:656810-13-8
MF:C19H22O4
MW:314.375586032867
CID:397653
PubChem ID:71375508
Update Time:2025-04-19
Benzaldehyde, 4-[3-(3-phenoxypropoxy)propoxy]- Chemical and Physical Properties
Names and Identifiers
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- Benzaldehyde, 4-[3-(3-phenoxypropoxy)propoxy]-
- 4-[3-(3-phenoxypropoxy)propoxy]benzaldehyde
- DTXSID10798244
- 656810-13-8
-
- Inchi: 1S/C19H22O4/c20-16-17-8-10-19(11-9-17)23-15-5-13-21-12-4-14-22-18-6-2-1-3-7-18/h1-3,6-11,16H,4-5,12-15H2
- InChI Key: WMNVFZYATKWIBU-UHFFFAOYSA-N
- SMILES: O(CCCOC1C=CC=CC=1)CCCOC1C=CC(C=O)=CC=1
Computed Properties
- Exact Mass: 314.15186
- Monoisotopic Mass: 314.15180918g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 11
- Complexity: 294
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 44.8Ų
Experimental Properties
- PSA: 44.76
Benzaldehyde, 4-[3-(3-phenoxypropoxy)propoxy]- Related Literature
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
656810-13-8 (Benzaldehyde, 4-[3-(3-phenoxypropoxy)propoxy]-) Related Products
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